1'-(2-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(2-fluorobenzoyl)piperidin-4-yl]-N-(2-methoxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H30FN3O3/c1-28-14-10-23-20(26)16-5-4-11-25(15-16)17-8-12-24(13-9-17)21(27)18-6-2-3-7-19(18)22/h2-3,6-7,16-17H,4-5,8-15H2,1H3,(H,23,26)
• InChI Key: JOSFMTXWFWMPNB-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1CCCN(C1)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C21H30FN3O3
• Molecular Weight: 391.5 g/mol

Description

1'-(2-fluorobenzoyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide (also known as FUBPB22) is a synthetic cannabinoid that acts as a potent agonist for the cannabinoid receptors CB1 and CB2. It is a member of the indole-based synthetic cannabinoids family and has been found to have a high affinity for both receptors.

Mechanism of Action

FUBPB22 acts as a potent agonist for the CB1 and CB2 receptors, which are primarily located in the central nervous system and peripheral tissues, respectively. Upon binding to these receptors, FUBPB22 activates various signaling pathways that lead to various physiological effects.
Biochemical and Physiological Effects:
FUBPB22 has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, inhibition of pain perception, and regulation of immune function. It has also been shown to have neuroprotective properties and may have potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

FUBPB22 has several advantages for use in laboratory experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, its use is limited by its potential toxicity and lack of information regarding its long-term effects.
List of

Future Directions

1. Investigating the potential therapeutic applications of FUBPB22 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Studying the role of FUBPB22 in the regulation of immune function and its potential use in the treatment of autoimmune diseases.
3. Investigating the potential use of FUBPB22 as a pain management medication.
4. Studying the long-term effects of FUBPB22 on the central nervous system and peripheral tissues.
5. Developing new synthetic cannabinoids based on the structure of FUBPB22 with improved pharmacological properties.
In conclusion, FUBPB22 is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications in the treatment of various diseases. It has also been used in scientific research to investigate the cannabinoid receptor system and its role in various physiological processes. While FUBPB22 has several advantages for use in laboratory experiments, its use is limited by its potential toxicity and lack of information regarding its long-term effects. Further research is needed to fully understand the potential benefits and drawbacks of FUBPB22 and to develop new synthetic cannabinoids with improved pharmacological properties.

Synthesis Methods

The synthesis of FUBPB22 involves the reaction of 1-(2-fluorobenzoyl)piperidine with 2-methoxyethylamine in the presence of a carboxylic acid activator. The resulting product is then purified using chromatography techniques to obtain pure FUBPB22.

Scientific Research Applications

FUBPB22 has been extensively studied for its potential therapeutic applications in the treatment of various diseases such as multiple sclerosis, epilepsy, and chronic pain. It has also been used in scientific research to investigate the cannabinoid receptor system and its role in various physiological processes.